Cas no 7112-02-9 (Octanamide, N-(2-hydroxyethyl)-)

• Product name: Octanamide, N-(2-hydroxyethyl)-
• CAS No: 7112-02-9
• MF: C₁₀H₂₁NO₂
• MW: 187.27924
• CID: 546012

Octanamide, N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Octanamide, N-(2-hydroxyethyl)-

Computed Properties

• Exact Mass: 187.15733

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Octanamide, N-(2-hydroxyethyl)-

Comprehensive Guide to Octanamide, N-(2-hydroxyethyl)- (CAS No. 7112-02-9): Properties, Applications, and Market Insights

Octanamide, N-(2-hydroxyethyl)-, with the CAS number 7112-02-9, is a specialized chemical compound widely used in various industries due to its unique properties. This amide derivative, featuring a hydroxyethyl group, is gaining attention for its versatility in formulations, particularly in personal care and industrial applications. As sustainability and green chemistry become hot topics, researchers are exploring how compounds like N-(2-hydroxyethyl) octanamide can contribute to eco-friendly solutions.

The chemical structure of Octanamide, N-(2-hydroxyethyl)- combines an eight-carbon chain with an amide linkage and a terminal hydroxyl group. This molecular arrangement gives it excellent solubility in both water and organic solvents, making it valuable for formulators seeking multifunctional ingredients. Recent searches on scientific databases show growing interest in "hydroxyethyl amides in cosmetics" and "sustainable amide derivatives," reflecting market trends toward milder, biodegradable alternatives.

In the personal care industry, N-(2-hydroxyethyl)-octanamide serves as an effective emollient and viscosity modifier. Its balanced hydrophilic-lipophilic properties allow it to function in various cosmetic systems, from creams to cleansing products. Formulators appreciate its compatibility with other ingredients and its ability to enhance product spreadability without greasiness. With consumers increasingly asking "what makes skincare products non-irritating?" this compound offers answers through its mild nature and skin-conditioning benefits.

Industrial applications of 7112-02-9 extend to lubricant additives and polymer processing. The compound's amide group provides excellent surface activity, while the hydroxyl group enables further chemical modifications. Manufacturers searching for "specialty amides for industrial use" often discover this compound's potential in improving material performance. Recent patents highlight its use in creating more durable coatings with enhanced adhesion properties.

The synthesis of Octanamide, N-(2-hydroxyethyl)- typically involves the reaction between octanoic acid derivatives and ethanolamine. Process optimization remains an active research area, with scientists investigating greener catalytic methods. Laboratory inquiries about "amide synthesis without harsh conditions" frequently lead to discussions about this compound's production. The balanced environmental profile of N-(2-hydroxyethyl) octanamide makes it attractive compared to traditional petrochemical-derived alternatives.

Market analysis indicates steady growth for CAS 7112-02-9 products, driven by demand in Asia-Pacific personal care markets and North American industrial sectors. Industry reports tracking "specialty amides market trends" consistently mention this compound as an emerging player. Its stability under various pH conditions and temperature ranges contributes to its versatility across applications, answering formulators' common question: "Which additives work in diverse formulation conditions?"

Quality specifications for Octanamide, N-(2-hydroxyethyl)- typically include purity levels above 98%, with controlled levels of residual reactants. Analytical methods like HPLC and GC-MS ensure batch-to-batch consistency, addressing quality concerns raised in searches for "how to verify amide purity." The compound's shelf stability and compatibility with common packaging materials make it logistically favorable for global distribution networks.

Future research directions for 7112-02-9 include exploring its potential in pharmaceutical intermediates and biodegradable lubricants. Scientific literature shows increasing citations for this compound in relation to "green chemistry applications." As regulatory frameworks evolve worldwide, the environmental profile of N-(2-hydroxyethyl)-octanamide positions it favorably compared to more persistent synthetic chemicals currently under scrutiny.

Safety assessments confirm that Octanamide, N-(2-hydroxyethyl)- has low acute toxicity, with favorable ecotoxicological data. This information responds to frequent queries about "safe amide alternatives" in product development. Proper handling procedures follow standard laboratory practices, with material safety data sheets providing comprehensive guidance for industrial users.

In conclusion, CAS 7112-02-9 represents an increasingly important specialty chemical bridging performance and sustainability requirements. Its dual functionality as both hydrophilic and lipophilic component answers formulation challenges expressed in searches like "versatile cosmetic ingredients." As industries continue seeking alternatives to problematic chemicals, N-(2-hydroxyethyl) octanamide stands out as a promising solution meeting both technical and environmental criteria.